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Compound of Interest

Compound Name:
3-Fluoro-4-methylphenylacetic

acid

Cat. No.: B1304800 Get Quote

CAS Number: 261951-74-0

For Researchers, Scientists, and Drug Development Professionals

Core Compound Identification and Properties
3-Fluoro-4-methylphenylacetic acid, identified by the CAS number 261951-74-0, is a

substituted aromatic carboxylic acid. Its structure features a phenyl ring substituted with a

fluoro group at the 3-position and a methyl group at the 4-position, with an acetic acid moiety

attached to the ring. This compound is also known by its synonym, 3-Fluoro-p-tolylacetic acid.

The strategic placement of the fluorine atom and the methyl group on the phenylacetic acid

scaffold makes it a valuable intermediate in medicinal chemistry and drug discovery. The

fluorine atom can significantly influence the compound's physicochemical properties, such as

acidity, lipophilicity, and metabolic stability, which are critical parameters in drug design.

Table 1: Physicochemical Properties of 3-Fluoro-4-methylphenylacetic acid
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Property Value Reference

CAS Number 261951-74-0

Molecular Formula C₉H₉FO₂

IUPAC Name
(3-fluoro-4-methylphenyl)acetic

acid

Synonym 3-Fluoro-p-tolylacetic acid

Physical Form Solid-Powder

Boiling Point 104-107 °C

Storage Temperature Ambient Temperature

Synthesis and Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 3-Fluoro-4-
methylphenylacetic acid is not readily available in the public domain, a general synthetic

approach can be inferred from the synthesis of structurally similar compounds. A plausible

synthetic route would involve the hydrolysis of a corresponding nitrile precursor.

Proposed Synthetic Pathway:

A common method for the preparation of phenylacetic acids is the hydrolysis of the

corresponding benzyl cyanide (phenylacetonitrile) derivative. This reaction can be carried out

under acidic or basic conditions.
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To cite this document: BenchChem. [In-Depth Technical Guide: 3-Fluoro-4-
methylphenylacetic acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1304800#3-fluoro-4-methylphenylacetic-acid-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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